1-(4-methoxy-1H-pyrrolo[2,3-c]pyridin-7-yl)-1H-1,2,4-triazole-3-carbonitrile

• Molecular Formula: C11H8N6O
• Molecular Weight: 240.22 g/mol
• IUPAC Name: 1-(4-methoxy-1H-pyrrolo[2,3-c]pyridin-7-yl)-1,2,4-triazole-3-carbonitrile
• InChI: InChI=1S/C11H8N6O/c1-18-8-5-14-11(10-7(8)2-3-13-10)17-6-15-9(4-12)16-17/h2-3,5-6,13H,1H3
• InChI Key: CNLLWKSZAKVADK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CN=C(C2=C1C=CN2)N3C=NC(=N3)C#N

Description

1-(4-methoxy-1H-pyrrolo[2,3-c]pyridin-7-yl)-1H-1,2,4-triazole-3-carbonitrile is a useful research compound. Its molecular formula is C11H8N6O and its molecular weight is 240.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

7-Chloro-4-methoxy-1H-pyrrolo[2,3-c]pyridine (4 g, 21.90 mmol), 1H-1,2,4-triazole-3-carbonitrile (6.18 g, 65.7 mmol) and copper (I) iodide (1.252 g, 6.57 mmol) were combined in pyridine (6 mL) in a sealed tube. The mixture was heated to 150° C. for 6 hrs. After cooling to room temperature, the mixture was diluted with EtOAc (3000 mL), washed with 5% NaHCO3 (100 mL), brine (100 mL) and concentrated. The residue was purified by silica gel column using 30% EtOAc in hexanes mixture to give 1-(4-methoxy-1H-pyrrolo[2,3-c]pyridin-7-yl)-1H-1,2,4-triazole-3-carbonitrile (2 g, 8.33 mmol, 38.0% yield). LCMS: m/z 241.1 (M+H), 1.67 min (method 8).